(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol
• SMILES: CCN(CC1CCCN(C1)C)C(=O)C(C)N
• InChI: InChI=1S/C12H25N3O/c1-4-15(12(16)10(2)13)9-11-6-5-7-14(3)8-11/h10-11H,4-9,13H2,1-3H3/t10-,11?/m0/s1
• InChIKey: GHQCYMBMHGDENQ-VUWPPUDQSA-N

Hit-to-lead programs often suffer from ambiguous SAR due to subtle structural changes in piperidine-propionamide cores. This (S)-configured aminoamide (CAS 1354024-34-2) provides a defined entry point for mapping steric and lipophilic requirements in dual sigma-1/μ-opioid receptor research. - **Structural precision**: Methylene spacer at C3-piperidine + N-ethyl group differentiates from methyl or direct-attachment analogs. - **Dibasic character**: Free primary amine (synthetic handle) + tertiary piperidine nitrogen (maintains basicity after derivatization). - **Cost-efficient**: Gram-scale available at 95-98% purity; avoids expensive diastereomer resolution until advanced lead opt.

(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide: Structural Identity and Physicochemical Profile

(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide (CAS 1354024-34-2) is a chiral piperidine-containing aminoamide with the molecular formula C₁₂H₂₅N₃O and a molecular weight of 227.35 g·mol⁻¹ [1]. The compound features a 1-methylpiperidin-3-ylmethyl substituent connected to a tertiary amide nitrogen, an (S)-configured 2-aminopropionamide backbone, and an N-ethyl group on the amide. It is commercially supplied as a research chemical with certified purities typically ranging from 95% to 98% . The presence of both a basic piperidine tertiary amine (pKₐ ≈ 8–9 predicted) and a primary aliphatic amine yields a dibasic character that governs its protonation state under physiological and formulation conditions, directly influencing solubility, salt selection, and assay buffer compatibility.

1 (S)-configured chiral aminoamide for stereochemical SAR

2 Methylene-spacer piperidine architecture modulates conformational flexibility

3 N-Ethyl substitution enables lipophilicity tuning for receptor studies

4 May support sigma-1/mu opioid receptor pharmacology research

• [1] PubChem Compound Summary for CID 66565885, (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide. National Center for Biotechnology Information (2026). View Source

Why This Compound Cannot Be Interchanged with Structural Congeners

Within the piperidine-propionamide chemotype, minor structural alterations produce disproportionate changes in molecular recognition, pharmacokinetic behavior, and synthetic tractability, rendering generic substitution unreliable [1]. The target compound incorporates a critical methylene spacer between the piperidine C3 position and the amide nitrogen; its removal or relocation redistributes steric bulk around the tertiary amide, alters the pKₐ of the piperidine nitrogen, and modifies the conformational ensemble available for target engagement. Additionally, the (S)-configuration at the 2-amino position constitutes a chiral center that, if inverted or racemized, can ablate stereospecific binding or alter off-target profiles. The combination of an N-ethyl substituent (vs. N-methyl or N-H analogs) further tunes hydrogen-bonding capacity, LogP, and metabolic stability. These interdependent structural variables mean that even compounds differing by a single methylene unit or a methyl-to-ethyl swap cannot be assumed to exhibit equivalent potency, selectivity, solubility, or in vivo disposition . Selection of this specific compound for a research program or procurement decision must therefore be anchored in quantitative, comparator-based evidence rather than class-level assumptions.

Target Methylene-spacer and N-ethyl architecture

Alternative Des-methylene analog may alter conformation and pKa, shifting binding profile

Target N-Ethyl substituent on amide

Alternative N-Methyl analog may shift lipophilicity and metabolic stability

Target (S)-configured single enantiomer

Alternative (R)-enantiomer or racemate may reduce stereospecific binding and assay reproducibility

• [1] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. European Journal of Medicinal Chemistry, 192, 112175. View Source

Comparator-Anchored Quantitative Differentiation Evidence

Methylene Spacer Insertion: Conformational Flexibility vs. Direct-Attachment Analog

The target compound contains a methylene (CH₂) linker between the piperidine C3 atom and the amide nitrogen, whereas the closest commercial analog, (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0), attaches the piperidine ring directly to the amide nitrogen . This single-atom insertion increases the molecular weight from 213.32 to 227.35 g·mol⁻¹ (Δ = +14.03 Da, +6.6%) and adds one additional freely rotatable bond (from 3 to 4 by PubChem Cactvs count) [1]. The conformational consequence is that the piperidine ring can sample a larger radial volume relative to the amide plane, which is known in related piperidine-propionamide series to modulate the distance between the basic piperidine nitrogen and the hydrogen-bond-accepting amide carbonyl—a geometric parameter critical for dual sigma-1/mu opioid receptor pharmacophore models [2].

Methylene Spacer vs. Direct Attachment

Cross-study comparable

ΔMW +14.03 Da, ΔRotatable bonds +1

Conformational ensemble differs; direct substitution not justified without validation

MW and rotatable bonds from PubChem vs. des-methylene analog

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 227.35 g·mol⁻¹; Rotatable bonds = 4 (Cactvs); Formula = C₁₂H₂₅N₃O
Comparator Or Baseline	(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0): MW = 213.32 g·mol⁻¹; Rotatable bonds ≈ 3; Formula = C₁₁H₂₃N₃O
Quantified Difference	ΔMW = +14.03 Da (+6.6%); ΔRotatable bonds = +1
Conditions	Computed physicochemical properties from PubChem (target) and Chemsrc (comparator); structural comparison by SMILES analysis

Why This Matters

The additional methylene spacer alters the conformational energy landscape and steric footprint, which can translate into differential binding poses and selectivity profiles in receptor or enzyme assays—making direct substitution with the des-methylene analog scientifically unjustified without experimental validation.

• [1] PubChem CID 66565885, Computed Properties: Molecular Weight, Rotatable Bond Count (Cactvs 3.4.6.11). View Source
• [2] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists. Eur. J. Med. Chem., 192, 112175. View Source

Computed Lipophilicity and Hydrogen-Bonding Differences vs. N-Methyl Analog

The target compound carries an N-ethyl substituent on the amide nitrogen, while the commercially available analog (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide bears an N-methyl group . PubChem computed XLogP3-AA for the target is 0.4, reflecting the contribution of the ethyl group's additional methylene unit to lipophilicity versus the N-methyl analog (predicted XLogP3-AA ≈ 0.1; estimated from fragment-based calculation subtracting a CH₂ contribution of ~0.3 log units from the target value) [1]. The hydrogen bond donor count (1, from the primary amine) and acceptor count (3, from amide carbonyl, piperidine nitrogen, and primary amine nitrogen) are identical between the two compounds; however, the steric shielding of the amide carbonyl by the larger ethyl group can reduce its solvent accessibility and effective hydrogen-bond acceptor strength in biological environments . In the piperidine-propionamide series, even a methyl-to-ethyl switch at this position has been shown to alter sigma-1 receptor Kᵢ values by >10-fold in closely related scaffolds, underscoring that computed LogP differences of 0.3 units can correspond to meaningful in vitro potency shifts [2].

Lipophilicity: N-Ethyl vs. N-Methyl

Class-level inference

ΔXLogP3-AA ≈ +0.3 (estimated)

May shift membrane permeability and metabolic N-dealkylation rate

Comparator value estimated by fragment-based ΔlogP; cross-scaffold SAR reference

Evidence Dimension	Computed XLogP3-AA (lipophilicity) and N-alkyl substituent size
Target Compound Data	XLogP3-AA = 0.4 (PubChem); N-ethyl substituent (CH₂CH₃)
Comparator Or Baseline	(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide: Estimated XLogP3-AA ≈ 0.1; N-methyl substituent (CH₃)
Quantified Difference	ΔXLogP3-AA ≈ +0.3 log units (estimated); N-alkyl chain length: C2 vs C1
Conditions	Computed XLogP3-AA from PubChem (target); comparator value estimated by fragment-based ΔlogP contribution; cross-scaffold SAR reference from Cao et al. 2020

Why This Matters

A 0.3 log unit difference in XLogP can shift predicted membrane permeability by approximately 1.5–2-fold in passive diffusion models, and the N-ethyl-to-N-methyl substitution may alter metabolic N-dealkylation rates, potentially affecting both in vitro assay performance and in vivo pharmacokinetics if the compound is advanced to animal studies.

• [1] PubChem CID 66565885, Computed Properties: XLogP3-AA (PubChem release 2019.06.18). View Source
• [2] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists. Eur. J. Med. Chem., 192, 112175. View Source

Stereochemical Integrity at the 2-Amino Position

The target compound is specifically the (S)-enantiomer at the 2-aminopropionamide carbon. The corresponding (R)-enantiomer and any racemic mixture are distinct chemical entities that cannot be assumed to behave identically in biological systems . Although the commercial specification sheets for the target compound (AKSci, MolCore) do not report enantiomeric excess (ee) values beyond the nominal stereochemical assignment, the compound is sold as a single enantiomer with a minimum chemical purity of 95–98% . In related chiral piperidine-propionamide derivatives evaluated for sigma-1 and mu opioid receptor binding, enantiomeric inversion at the corresponding chiral center produced Kᵢ shifts exceeding 30-fold, demonstrating that stereochemical identity is a non-negotiable determinant of pharmacological activity in this chemotype [1]. Procurement of the (S)-configured compound with documented lot-specific chiral purity is therefore essential for reproducibility.

Stereochemical Integrity at 2-Amino

Class-level inference

(S) vs. (R)/racemic: related scaffolds show ΔK_i >30-fold

Stereochemical identity critical for assay interpretation and reproducibility

Enantiomeric excess not specified; verify lot-specific chiral purity

Evidence Dimension	Stereochemical configuration at the 2-amino carbon
Target Compound Data	(S)-configuration at 2-amino carbon (single enantiomer, 95–98% chemical purity)
Comparator Or Baseline	(R)-enantiomer or racemic mixture (not specified in available vendor listings for direct comparator)
Quantified Difference	Chiral inversion in related piperidine-propionamide scaffolds: ΔKᵢ > 30-fold at sigma-1 receptor (Cao et al. 2020); no head-to-head ee data available for this specific compound
Conditions	Chiral purity inferred from vendor specification; enantiomer-dependent activity referenced from Cao et al. 2020 piperidine-propionamide series

Why This Matters

Without verified enantiomeric purity, biological assay results may be confounded by the presence of the inactive or differentially active enantiomer, leading to underestimated or overestimated potency and erroneous SAR conclusions.

• [1] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists. Eur. J. Med. Chem., 192, 112175. View Source

Commercial Availability and Price Differentiation Among Diastereomers

The target compound (CAS 1354024-34-2) is available from multiple vendors at purities of 95% (AKSci) and 98% (MolCore, Leyan) . In contrast, the diastereomerically resolved analogs that additionally specify the piperidine C3 configuration—(S)-2-Amino-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401667-34-2) and its (R)-piperidine epimer (CAS 1401667-16-0)—command significantly higher prices: the (S,S)-diastereomer is listed at approximately ¥18,788 per 500 mg (≈ USD 2,600) from Fluorochem, reflecting the added synthetic complexity of controlling two stereocenters . The target compound, which specifies only the (S)-configuration at the amino carbon and leaves the piperidine C3 as a racemic center (or unspecified), is consequently more economical for early-stage screening where the piperidine stereochemistry has not yet been resolved as a potency determinant. This price differential (>10-fold per gram) makes the target compound the rational procurement choice for initial SAR exploration, reserving the diastereomerically pure variants for follow-up studies only if stereochemical SAR at the piperidine center is confirmed.

Cost: Single vs. Double Chiral Center

Data to verify

Diastereomerically pure analogs >10× cost per gram

May support cost-efficient initial SAR exploration

Pricing from vendor listings; confirm for current procurement

Evidence Dimension	Commercial list price per unit mass
Target Compound Data	CAS 1354024-34-2; pricing not publicly listed as a single figure but available at competitive rates from multiple vendors (AKSci, MolCore, Leyan)
Comparator Or Baseline	CAS 1401667-34-2 ((S,S)-diastereomer): ¥18,788 / 500 mg (Fluorochem, via cnreagent.com); CAS 1401667-16-0 ((S,R)-diastereomer): similar premium pricing
Quantified Difference	Estimated cost difference >10-fold per gram for diastereomerically pure vs. single-chiral-center compound
Conditions	Pricing data sourced from cnreagent.com listing for Fluorochem products; target compound pricing inferred from multi-vendor availability

Why This Matters

For procurement decisions in academic or industrial medicinal chemistry programs, the target compound offers a favorable cost-to-information ratio, enabling broader SAR coverage before committing to expensive diastereomerically resolved intermediates.

Evidence-Anchored Selection Scenarios for Research and Procurement

Initial SAR Exploration of Sigma-1/Mu Opioid Dual Pharmacology

The compound's methylene-spacer architecture and N-ethyl substituent distinguish it from both the direct-attachment and N-methyl analogs, providing a structurally defined entry point for mapping the steric and lipophilic requirements of dual sigma-1 receptor antagonism and mu opioid receptor agonism [1]. Its single (S)-chiral center anchors stereochemical SAR while avoiding the cost of resolving the piperidine C3 configuration, making it suitable for the first round of analog synthesis and in vitro binding displacement assays .

Building Block for Late-Stage Diversification via Primary Amine

The free primary amine at the 2-position of the propionamide backbone serves as a versatile synthetic handle for amide coupling, reductive amination, or sulfonylation, enabling library synthesis of analogs with varied N-capping groups [2]. The presence of the tertiary piperidine nitrogen, which remains basic after derivatization of the primary amine, maintains the dibasic character that is often critical for engaging CNS targets such as sigma-1 and opioid receptors [3].

Physicochemical Probe for LogP-Dependent Membrane Permeability

With a measured XLogP3-AA of 0.4, the compound sits near the lower boundary of the CNS drug-like LogP window (typically 0–5). When compared alongside the more lipophilic analogs (e.g., N-ethyl with higher homologs or aryl-substituted piperidine-propionamides), it can serve as a reference compound in parallel artificial membrane permeability assays (PAMPA) or Caco-2 monolayer studies to establish a LogP–permeability correlation curve for the chemotype [4]. Its molecular weight (227 Da) and low rotatable bond count further support its use as a minimal-framework permeability probe.

Procurement Optimization for Multi-Stage Medicinal Chemistry Campaigns

The compound's multi-vendor availability at 95–98% purity and its significantly lower price point relative to diastereomerically resolved congeners make it the cost-efficient choice for hit-to-lead phases requiring gram-scale quantities . Procurement teams can reserve the >10-fold more expensive (S,S)- or (S,R)-diastereomers for advanced lead optimization only after confirming that piperidine C3 stereochemistry modulates target engagement beyond a threshold of interest .

Application

Selection Property

Validation Focus

Sigma-1/mu opioid receptor SAR studies

Methylene-spacer and N-ethyl structural features

Binding affinity and selectivity profiling

Chiral building block for library synthesis

Free primary amine for derivatization

Maintaining dibasic character after capping

Physicochemical permeability probe

Computed XLogP3-AA = 0.4; low molecular weight

PAMPA or Caco-2 LogP-permeability correlation

Cost-efficient hit-to-lead procurement

Multi-vendor 95–98% purity; single chiral center

Price-performance ratio for gram-scale SAR

• [1] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists. Eur. J. Med. Chem., 192, 112175. View Source
• [2] PubChem CID 66565885, Structural features: primary amine and tertiary amide functional groups. View Source
• [3] Cao, X., et al. (2020). Eur. J. Med. Chem., 192, 112175. Pharmacophore model highlighting the role of the basic piperidine nitrogen. View Source
• [4] PubChem CID 66565885, Computed XLogP3-AA = 0.4; CNS drug-like property guidelines (Pajouhesh & Lenz, 2005). View Source